Cas no 1404-26-8 (polymyxin B)

polymyxin B Properties

Names and Identifiers

• polymyxin B
• POLYMYXIN B SULPHATE INJECTION
• Aerosporin
• Polimixina B
• Polimixina B [INN-Spanish]
• Polymixin B
• Polymyxine B
• Polymyxine B [INN-French]
• Polymyxinum B
• Polymyxinum B [INN-Latin]
• UNII-J2VZ07J96K
• Polymyxin E see Colistin
• polymyxin B 2.5sulfate entahydrate
• GTPL10338
• IDI1_000732
• AB00053527_02
• SBI-0051486.P003
• CHEMBL241797
• KBioSS_001597
• KBio2_001597
• KBio1_000732
• KBio2_006733
• Spectrum2_000490
• SCHEMBL7799155
• NCGC00178768-01
• KBioGR_000961
• SPBio_000359
• BSPBio_002197
• Spectrum5_001331
• KBio3_001697
• Spectrum3_000549
• DivK1c_000732
• 1404-26-8
• KBio2_004165
• Spectrum4_000481
• NINDS_000732
• Spectrum_001117
• NCGC00178768-03
• Polymyxin B (base and/or unspecified salts)
• WQVJHHACXVLGBL-UHFFFAOYSA-N
• 4135-11-9
• BRD-A08641215-065-04-8
• +Expand

• InChIKey： SGPYLFWAQBAXCZ-RUDZPDEXSA-N
• Inchi： InChI=1S/C55H96N16O13/c1-30(2)12-10-11-15-43(74)62-35(16-22-56)50(79)71-45(33(6)73)55(84)67-38(19-25-59)47(76)66-40-21-27-61-54(83)44(32(5)72)70-51(80)39(20-26-60)64-46(75)36(17-23-57)65-52(81)41(28-31(3)4)68-53(82)42(29-34-13-8-7-9-14-34)69-48(77)37(18-24-58)63-49(40)78/h7-9,13-14,30-33,35-42,44-45,72-73H,10-12,15-29,56-60H2,1-6H3,(H,61,83)(H,62,74)(H,63,78)(H,64,75)(H,65,81)(H,66,76)(H,67,84)(H,68,82)(H,69,77)(H,70,80)(H,71,79)/t32-,33-,35+,36+,37+,38+,39+,40+,41+,42-,44+,45+/m1/s1
• SMILES： NCC[C@H](NC([C@@H](NC([C@H](CCN)NC(CCCCC(C)C)=O)=O)[C@@H](C)O)=O)C(N[C@@H]1C(=O)N[C@@H](CCN)C(=O)N[C@H](CC2=CC=CC=C2)C(=O)N[C@@H](CC(C)C)C(=O)N[C@@H](CCN)C(=O)N[C@@H](CCN)C(=O)N[C@@H]([C@@H](C)O)C(=O)NCC1)=O

Computed Properties

• Exact Mass: 1188.73000
• Hydrogen Bond Donor Count: 20
• Hydrogen Bond Acceptor Count: 22
• Rotatable Bond Count: 25
• Monoisotopic Mass: 1188.592106
• Heavy Atom Count: 82
• Complexity: 2010
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: -2.5
• Topological Polar Surface Area: 574

Experimental Properties

• LogP: 1.73180
• PSA: 490.66000
• Boiling Point: 1651 °C at 760 mmHg
• Flash Point: 952.3 °C
• Specific Rotation: 5461 -106.3° (1N HCl)
• Density: g/cm3